Cas no 1704135-61-4 (2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine)
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine
- EN300-1733923
- 1704135-61-4
-
- Inchi: 1S/C12H19NO2/c1-8-6-9(14-4)11(12(2,3)13)10(7-8)15-5/h6-7H,13H2,1-5H3
- InChI Key: KJUVAIHTUBCGSW-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C=C(C=1C(C)(C)N)OC
Computed Properties
- Exact Mass: 209.141578849g/mol
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.5Ų
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1733923-0.05g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1733923-0.1g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1733923-0.25g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1733923-0.5g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1733923-1.0g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 1g |
$1286.0 | 2023-06-04 | ||
| Enamine | EN300-1733923-2.5g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1733923-5.0g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 5g |
$3728.0 | 2023-06-04 | ||
| Enamine | EN300-1733923-10.0g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 10g |
$5528.0 | 2023-06-04 | ||
| Enamine | EN300-1733923-1g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1733923-5g |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine |
1704135-61-4 | 5g |
$3728.0 | 2023-09-20 |
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine
Introduction to 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine (CAS No. 1704135-61-4)
2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1704135-61-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic structure with substituents that contribute to its unique chemical properties, has garnered attention due to its potential applications in drug discovery and development. The presence of both dimethoxy and methyl groups on the benzene ring, coupled with an amine functional group on the propan-2-amine side chain, endows this compound with distinct pharmacophoric features that make it a promising candidate for further investigation.
The structural composition of 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine (CAS No. 1704135-61-4) positions it as a versatile intermediate in synthetic chemistry. The aromatic ring system, modulated by electron-donating groups such as the methoxy substituents, influences the compound's reactivity and interaction with biological targets. This makes it particularly interesting for researchers exploring novel therapeutic agents that require precise molecular interactions. The amine group, on the other hand, provides a handle for further functionalization, enabling the synthesis of more complex derivatives tailored for specific biological activities.
In recent years, there has been a growing interest in molecules that exhibit anti-inflammatory, antioxidant, and neuroprotective properties. The structural motifs present in 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine (CAS No. 1704135-61-4) align well with these therapeutic areas. Studies have begun to explore its potential role in modulating pathways associated with chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. The dimethoxy and methyl groups are known to enhance binding affinity to certain enzymes and receptors, which could be leveraged to develop drugs with improved efficacy and selectivity.
One of the most compelling aspects of 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine (CAS No. 1704135-61-4) is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, making it an attractive scaffold for medicinal chemists. Researchers have utilized this molecule as a building block to create libraries of derivatives for high-throughput screening (HTS). This approach has led to the identification of several lead compounds with promising biological activity. The ability to modify the structure while retaining key pharmacophoric elements allows for rapid optimization and development of novel drug candidates.
The pharmacological profile of 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine (CAS No. 1704135-61-4) is still under active investigation, but preliminary findings suggest that it may interact with multiple targets involved in disease pathogenesis. For instance, its ability to inhibit certain kinases and enzymes has been observed in vitro, indicating potential therapeutic benefits in conditions where these molecules play a pathological role. Additionally, its antioxidant properties have been explored in models of oxidative stress-induced diseases, highlighting its versatility as a pharmacological tool.
Advances in computational chemistry have further enhanced the study of 2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine (CAS No. 1704135-61-4). Molecular modeling techniques have been employed to predict how this compound might bind to biological targets at the atomic level. These simulations provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.
The future prospects for 2-(2,6-dimethoxy-4-methylphenyl)propan-2-am ine (CAS No. 1704135 -61 - 4 ) are promising , with ongoing studies aimed at elucidating its full pharmacological potential . As more data becomes available , it is likely that this compound will find applications not only in therapeutic settings but also in research tools for understanding disease mechanisms . Its unique structural features make it a valuable asset in the pharmaceutical chemist's toolkit , offering opportunities for innovation across multiple therapeutic domains.
1704135-61-4 (2-(2,6-dimethoxy-4-methylphenyl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)